Cas no 57292-45-2 ((2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid)

(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid Properties

Names and Identifiers

• Boc-4-fluoro-D-phenylalanine
• Boc-p-fluoro-D-Phe-OH
• Boc-D-Phe(4-F)-OH
• N-tert-Butoxycarbonyl-4-fluorophenyl-D-alanine
• Boc-D-4-Fluorophe
• NALPHA-tert-Butoxycarbonyl-3-(4-fluorophenyl)-D-alanine
• N-(tert-Butoxycarbonyl)-4-fluoro-D-phenylalanine
• (2R)-3-(4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (R)-2-TERT-BUTOXYCARBONYLAMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
• Boc-4-L-Fluoro-D-Phe-OH
• Boc-D-4-Fluorophenylalanine
• N-Boc-4-fluoro-D-phenylalanine
• (R)-N-BOC-4-Fluorophenylalanine
• tert-Butoxycarbonyl-D-4-fluorophenylalanine
• boc-4-fluoro-d-phe
• boc-d-4-fluoro phenylalanine
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid
• Boc-4-fluoro-D-beta-phenylalanine
• (2r)-2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid
• n-alpha-t-butyloxycarbonyl-d-4-fluorophenylalanine
• D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-flu
• BOC-p-fluoro-D-Phe-OH
• (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid
• CS-W010038
• AC-9900
• Boc-D-Phe(4-F)-OH, >=99.0% (TLC)
• 2-(R)-tert-butoxycarbonylamino-3-(4-fluorophenyl)propionic acid
• AKOS016843602
• AM83346
• N-BOC-D-4-FLUOROPHENYLALANINE
• 57292-45-2
• MFCD00079669
• (2R)-2-{[(Tert-Butoxy)Carbonyl]Amino}-3-(4-Fluorophenyl)Propanoic Acid
• N-TERT-BUTOXY-D-4-FLUORO PHENYLALANINE
• RCXSXRAUMLKRRL-LLVKDONJSA-N
• boc-4-fluoro-l-phe
• Boc-3-(4-fluorophenyl)-(R)-alanine
• B3303
• EN300-1071444
• (r)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid
• A831375
• J-300405
• SCHEMBL2109180
• N10782
• DS-15173
• N-alpha-t-Butyloxycarbonyl-D-4-fluorophenylalanine (Boc-D-Phe(4-F)-OH)
• (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoate;N-Boc-4-fluoro-D-phenylalanine
• (2R)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-3-(4-fluorophenyl)propanoic acid
• D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-fluoro-
• DTXSID80370334
• HY-W009322
• boc-p-fluoro-d-phe-oh
• CHEMBL5306253
• (r)-2-tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid
• BOC-D-4-Fluorophe
• BOC-d-4-Fluorophenylalanine
• BOC-4-fluoro-D-phenylalanine
• BOC-D-Phe(4-F)-OH
• (R)-N-Boc-4-Fluorophenylalanine
• +Expand

• MDL： MFCD00079669
• InChIKey： RCXSXRAUMLKRRL-LLVKDONJSA-N
• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])[C@]([H])(C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 283.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 283.122
• Heavy Atom Count: 20
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 2.73700
• PSA: 75.63000
• Boiling Point: 431.2℃ at 760 mmHg
• Melting Point: 84.0 to 88.0 deg-C
• Flash Point: 214.6 °C
• Color/Form: powder
• Solubility: Not determined
• Specific Rotation: -8 º (c=1,MeOH)
• Density: 1.1918 (estimate)

(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S37/39-S26-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant/Keep Cold
• Storage Condition：Keep cold
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid Customs Data

• HS CODE：29242990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters